Cas no 1443289-52-8 (2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid)

• Product Name: 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid
• CAS No: 1443289-52-8
• MF: C₁₉H₂₄N₂O₂S
• MW: 344.471063613892
• CID: 4915852
• Update Time: 2025-05-24

2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• [2-Azepan-1-yl-4-(2,4-dimethyl-phenyl)-thiazol-5-yl]-acetic acid
• 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid

• Inchi： 1S/C19H24N2O2S/c1-13-7-8-15(14(2)11-13)18-16(12-17(22)23)24-19(20-18)21-9-5-3-4-6-10-21/h7-8,11H,3-6,9-10,12H2,1-2H3,(H,22,23)
• InChI Key： IMKBOMAKAAZAFQ-UHFFFAOYSA-N
• SMILES： S1C(CC(=O)O)=C(C2C=CC(C)=CC=2C)N=C1N1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 426
• XLogP3: 4.5
• Topological Polar Surface Area: 81.7

Additional information on 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid

Introduction to 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid (CAS No. 1443289-52-8) and Its Emerging Applications in Chemical Biology

2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid, identified by the CAS number 1443289-52-8, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. The molecule combines a thiazole core with an azepane ring and a dimethylphenyl substituent, creating a scaffold that exhibits promising biological activities. This introduction explores the chemical properties, potential therapeutic applications, and recent research advancements associated with this compound.

The molecular structure of 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid is characterized by its rigid thiazole ring system, which is known to interact with biological targets such as enzymes and receptors. The presence of the azepane moiety introduces a conformationally flexible alkyl group, enhancing the compound's ability to bind to protein targets with high affinity. Additionally, the 2,4-dimethylphenyl group contributes to hydrophobic interactions, further modulating its pharmacokinetic profile.

In recent years, there has been growing interest in thiazole derivatives as potential therapeutic agents due to their diverse biological activities. Studies have demonstrated that thiazole-based compounds can exhibit antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid suggests that it may interfere with key biological pathways involved in disease progression.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Thiazole derivatives have been shown to inhibit various enzymes by binding to their active sites or allosteric regions. For instance, research has indicated that analogs of this compound may target cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. By inhibiting CDK activity, 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid could potentially disrupt tumor cell proliferation and induce apoptosis.

Another area of interest is the compound's interaction with nuclear hormone receptors. Thiazole derivatives have been reported to bind to receptors such as peroxisome proliferator-activated receptors (PPARs), which play a crucial role in lipid metabolism and inflammation. The structural features of 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid may enable it to modulate PPAR activity, offering a potential therapeutic strategy for metabolic disorders.

Emerging research also suggests that this compound may have applications in neurodegenerative diseases. Thiazole derivatives have been investigated for their ability to cross the blood-brain barrier and interact with central nervous system (CNS) targets. The combination of the azepane ring and the thiazole core may enhance CNS penetration while maintaining pharmacological efficacy. Preclinical studies have begun to explore whether 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid can mitigate neuroinflammation or protect against neuronal damage in models of Alzheimer's and Parkinson's diseases.

The synthesis of 2-(2-(Azepan-1-yl)-4-(2,4-dimethylphenyl)thiazol-5-yl)acetic acid presents unique challenges due to its complex architecture. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to construct the thiazole-thiolane bridge efficiently. Recent advances in synthetic chemistry have enabled the preparation of this compound with high purity and yield, facilitating further biological evaluation.

In conclusion, 2-(2((Azepan - 1 - yl ) - 4 ( 24 - dim eth yl phen yl ) thi az ol - 5 - yl ) ac etic ac id) (CAS No. 1443289 - 52 - 8) represents a promising candidate for drug discovery in chemical biology. Its unique structural features and demonstrated biological activities make it a valuable tool for investigating disease mechanisms and developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.